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Compound of Interest

Compound Name: Dodecylamine acetate

Cat. No.: B148181

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guidance and frequently asked questions (FAQSs) to
enhance dodecylamine flotation results by refining particle size.

Troubleshooting Guide

Issue: Low Flotation Recovery

Question: My flotation recovery is significantly lower than expected when using dodecylamine.
What are the potential causes related to particle size?

Answer: Low recovery in dodecylamine flotation is frequently linked to a suboptimal particle
size distribution. Both excessively coarse and excessively fine particles can negatively impact
flotation efficiency.

o Coarse Particles (>150 um): Very large particles may not be effectively lifted by air bubbles,
leading to poor recovery. The probability of detachment of these particles from bubbles is
high due to increased turbulence.[1]

o Fine Particles (<20 um): Extremely fine particles, often referred to as slimes, present several
challenges. They have a large surface area, which can lead to excessive reagent
consumption.[2] Additionally, fine gangue patrticles can adhere to the surface of valuable
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minerals, a phenomenon known as "sliming," which reduces the hydrophobicity of the target
mineral and hinders its flotation.[3]

Troubleshooting Steps:

o Particle Size Analysis: The first step is to conduct a thorough particle size analysis of your
feed material. This will help you determine if your particle size distribution is within the
optimal range for your specific mineral.

» Grinding Circuit Optimization: If your particles are too coarse, adjust your grinding circuit to
achieve a finer grind. Conversely, if you have an excess of fines, consider optimizing your
grinding to reduce the generation of slimes.

» Desliming: If excessive fines are present, a desliming step prior to flotation can be highly
effective.[2] This involves removing the ultrafine fraction from the pulp.

o Reagent Dosage Adjustment: For pulps with a high fines content, a staged addition of
dodecylamine may be necessary to ensure sufficient collector is available for the target
mineral.[2]

Issue: Poor Selectivity and Concentrate Grade

Question: | am achieving reasonable recovery, but my concentrate grade is low due to poor
selectivity. How can particle size be affecting this?

Answer: Poor selectivity in dodecylamine flotation can be a direct consequence of an
inadequate particle size distribution.

o Fine Particle Entrainment: Fine gangue particles can be mechanically carried into the froth
product along with the water, a process known as entrainment. This directly dilutes the
concentrate and lowers the grade.

o Slime Coatings: As mentioned earlier, fine slime particles can coat the surfaces of both
valuable and gangue minerals. This can lead to the indiscriminate flotation of both, reducing
selectivity.[3]

Troubleshooting Steps:
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o Evaluate Fines Content: A high percentage of fines in your feed is a likely culprit for poor
selectivity.

» Implement Desliming: Removing the slime fraction before flotation is a key strategy to
improve selectivity.[2]

» Use of Dispersants: In some cases, the addition of a dispersant can help to prevent the
aggregation of fine particles and reduce slime coating.

» Froth Washing: Employing a wash water spray on the froth can help to remove entrained
gangue particles and improve the concentrate grade.

Frequently Asked Questions (FAQs)

Q1: What is the generally accepted optimal particle size range for dodecylamine flotation?

Al: The optimal particle size range for flotation is typically between 20 and 150 pum.[1]
However, the ideal range can vary significantly depending on the specific mineral being floated.
For instance, in the flotation of lepidolite with dodecylamine, an optimal size range was found to
be -90 + 75 pum, which resulted in a separation efficiency of 94%.[4][5] For quartz, a particle
size of 38-74 um has been used in flotation experiments.[6]

Q2: Why are very fine particles (<20 um) detrimental to dodecylamine flotation?
A2: Fine particles pose several challenges in flotation:

o Low Collision Efficiency: The probability of collision between a small particle and an air
bubble is lower compared to larger particles.[1]

+ High Reagent Consumption: Due to their large specific surface area, fine particles adsorb a
significant amount of collector, reducing its availability for the target mineral.[2]

« Slime Coating: Fines can coat the surface of coarser particles, rendering them less floatable.

[3]

o Froth Stability Issues: An excess of fines can lead to overly stable froth, which can be difficult
to handle and can trap gangue minerals.[2]
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Q3: How do coarse particles (>150 um) negatively affect flotation performance?
A3: Coarse particles present their own set of challenges:

o Detachment from Bubbles: The weight of coarse particles makes the bubble-particle
aggregate less stable and more prone to detachment, especially in a turbulent environment.

[1]

o Poor Suspension: Larger, denser particles may not remain adequately suspended in the
pulp, reducing their chances of encountering and attaching to air bubbles.

¢ Incomplete Liberation: In some cases, coarse particles may not be fully liberated from the
gangue minerals, meaning that even if they float, they will carry gangue into the concentrate.

Q4: Can dodecylamine concentration be adjusted to compensate for a non-ideal particle size?

A4: While adjusting the dodecylamine concentration can help to some extent, it is not a
complete solution for a poor particle size distribution. For instance, increasing the collector
dosage might improve the recovery of coarser particles.[2] However, for very fine particles,
simply increasing the dodecylamine concentration may not be effective and can lead to
reduced selectivity and increased costs. Optimizing the particle size should always be the
primary focus.

Data Presentation

Table 1: Effect of Particle Size on Lepidolite Flotation with Dodecylamine

Dodecylamine

Particle Size (DDA) Flotation Separation
. o Reference
(um) Concentration  Recovery (%) Efficiency (%)
(M)
90 + 75 2.067 x 10-5 >90 94 [4][5]
-53 + 45 Not specified ~31 Not specified [4]
-37 Not specified ~31 Not specified [4]
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Table 2: General Particle Size Guidelines for Froth Flotation

Particle Size ) General Flotation
Size Range (pm) . Reference
Category Behavior

Poor recovery due to
Coarse > 150 [1]
detachment

Optimal 20 - 150 Efficient flotation [1]

Poor recovery, high
Fines <20 reagent consumption, [1112]

poor selectivity

Experimental Protocols

Protocol 1: Batch Flotation Test for Determining Optimal Particle Size

Objective: To determine the optimal particle size range for the flotation of a specific mineral
using dodecylamine as a collector.

Materials:

» Representative ore sample

o Dodecylamine (DDA) solution of known concentration
e Frother (e.g., Pine Qil)

e pH modifiers (e.g., NaOH, HCI)

o Laboratory flotation cell (e.g., Denver cell)

» Sieves for particle size analysis

e Drying oven

e Analytical balance
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Procedure:

o Sample Preparation: Crush and grind the ore sample. Sieve the ground product to obtain
different narrow size fractions (e.g., -150+106 pm, -106+75 pm, -75+45 pm, -45 pm).

o Pulp Preparation: For each size fraction, prepare a pulp of a specific solids concentration
(e.g., 25% wiw) in the flotation cell.

e pH Adjustment: Adjust the pulp pH to the desired level using pH modifiers. For dodecylamine
flotation of many silicate minerals, a pH range of 9-11 is often effective.[4]

» Conditioning: Add the dodecylamine solution and a frother to the pulp. Condition the pulp by
stirring for a set period (e.g., 5 minutes) to allow for collector adsorption.

» Flotation: Introduce air into the flotation cell to generate bubbles. Collect the froth for a
specific duration (e.g., 5-10 minutes).

e Product Handling: Collect both the concentrate (froth) and tailings. Dry and weigh both
products.

e Analysis: Assay the feed, concentrate, and tailings to determine the mineral content.
Calculate the recovery and grade for each particle size fraction.

o Optimization: Repeat the experiment with different dodecylamine concentrations and pH
values for each size fraction to identify the overall optimal conditions.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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